![molecular formula C22H25BrN2O3 B2551783 2-bromo-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide CAS No. 921793-11-5](/img/structure/B2551783.png)
2-bromo-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide
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Description
2-bromo-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C22H25BrN2O3 and its molecular weight is 445.357. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Intermolecular Interactions and Structure : A related compound, 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide, has been synthesized and analyzed. Its crystal structure is mainly stabilized by N–H⋯O and C–H⋯O hydrogen bonds, and C–H⋯π contacts. Hirshfeld surface analysis and DFT calculations reveal the importance of hydrogen bonding and electrostatic energy in stabilizing its structure (Saeed et al., 2020).
Synthesis of Novel Compounds
- Benzimidazole-Tethered Oxazepine Hybrids : Benzimidazole-tethered oxazepine hybrids, similar in structure to the compound , were synthesized and characterized. This synthesis involved N-alkylated benzimidazole 2-carboxaldehyde, with studies showing the agreement of the calculated molecular structure with X-ray structures (Almansour et al., 2016).
Photophysical Properties
- Unique Oxazapolycyclic Skeleton : A study on dimethyl 3-(2-bromophenyl)dibenzo[b,f]pyrrolo[1,2-d][1, 4]oxazepine-1,2-dicarboxylate reveals the formation of a nonplanar oxazapolyheterocycle with strong blue emission in dichloromethane, highlighting its potential in photophysical applications (Petrovskii et al., 2017).
Medicinal Chemistry
Protein-Tyrosine Kinase Inhibition : Derivatives of 3,4-dihydro-1-benzoxepin-5(2H)-one, structurally similar to the queried compound, have been synthesized and evaluated as protein-tyrosine kinase inhibitors, demonstrating significant inhibitory activities (Li et al., 2017).
Antipsychotic Potential : Studies on conformationally restricted derivatives of remoxipride, which share structural similarities, show their evaluation as potential antipsychotic agents, highlighting the relevance of such compounds in neurological research (Norman et al., 1993).
Antibacterial Activity : Compounds related to 2-bromo-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide have been evaluated for antibacterial activity, showing potential against various bacterial strains (Palkar et al., 2017).
Properties
IUPAC Name |
2-bromo-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25BrN2O3/c1-14(2)12-25-18-11-15(24-20(26)16-7-5-6-8-17(16)23)9-10-19(18)28-13-22(3,4)21(25)27/h5-11,14H,12-13H2,1-4H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGCQNIUOQJGRME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3Br)OCC(C1=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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